Cas no 2171376-67-1 (2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171376-67-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6518480
• PubChem ID: 165555029
• Update Time: 2025-10-28

2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1574233
• 2171376-67-1
• 2-cyclopropyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-17(14-23(29)28-26(2,24(30)31)16-12-13-16)27-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17-,26?/m0/s1
• InChI Key： UUDNKTMUJWXSLK-WFFHQLTOSA-N
• SMILES： OC(C(C)(C1CC1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to 2-Cyclopropyl-2-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171376-67-1)

2-Cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171376-67-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and features a unique combination of cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The cyclopropyl group in this compound is known for its strain energy and unique reactivity, which can influence the conformational stability and reactivity of the molecule. This property is particularly useful in the design of drugs that require specific three-dimensional structures to interact with biological targets. The fluorenylmethoxycarbonyl (Fmoc) group, on the other hand, is a widely used protecting group in peptide synthesis. It can be selectively removed under mild conditions, making it an ideal choice for multistep synthetic processes.

Recent studies have highlighted the potential applications of 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid in the development of novel therapeutics. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a building block for the synthesis of peptidomimetics with enhanced bioavailability and reduced toxicity. The researchers found that the cyclopropyl group improved the lipophilicity of the final product, while the Fmoc group facilitated controlled deprotection during synthesis.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound in the development of inhibitors for specific enzymes involved in cancer progression. The unique combination of functional groups allowed for the design of molecules with high binding affinity and selectivity, which are crucial for effective therapeutic intervention. The results indicated that compounds derived from 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid showed promising antiproliferative activity against various cancer cell lines.

The synthetic route to 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a protected amino acid derivative, followed by coupling reactions to introduce the cyclopropyl and Fmoc groups. The final step involves deprotection to yield the desired product. This multistep process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 455 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biochemical assays and analytical techniques.

In terms of safety and handling, 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid should be stored under dry conditions at room temperature. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage.

The future prospects for 2-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new synthetic methods and biological assays are developed, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.